Cas no 58897-67-9 (6-(4-fluorophenyl)pyridazin-3-ol)

• Product Name: 6-(4-fluorophenyl)pyridazin-3-ol
• CAS No: 58897-67-9
• MF: C₁₀H₇FN₂O
• MW: 190.173785448074
• MDL: MFCD14705576
• CID: 366851
• PubChem ID: 4564862
• Update Time: 2025-05-24

6-(4-fluorophenyl)pyridazin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Pyridazinone,6-(4-fluorophenyl)-
• 3-(4-fluorophenyl)-1H-pyridazin-6-one
• 6-(4-Fluorophenyl)pyridazin-3-ol
• F1967-0287
• HMS1517D21
• AE-641/11407911
• SCHEMBL4122238
• 3-(4'-Fluorophenyl)-6-pyridazinone
• Z432063102
• AKOS005208288
• AKOS009606276
• 6-(4-fluorophenyl)pyridazin-3(2H)-one
• 6-(4-FLUOROPHENYL)-3(2H)-PYRIDAZINONE
• 58897-67-9
• BB 0242553
• CHEMBL4130090
• BS-9873
• SWHTYHMWPIYECQ-UHFFFAOYSA-N
• 6-(4-fluorophenyl)-2,3-dihydropyridazin-3-one
• EN300-53666
• DTXSID50404317
• 6-(4-Fluoro-phenyl)-2H-pyridazin-3-one
• CCG-211286
• ChemDiv3_015575
• MFCD03416579
• 6- pound 4-Fluorophenyl)-3(2H)-pyridazinone
• 3(2H)-Pyridazinone, 6-(4-fluorophenyl)-
• ALBB-028377
• STL445585
• STL214769
• 6-(4-fluorophenyl)-2H-pyridazin-3-one
• DB-350148
• 6-(4-fluorophenyl)pyridazin-3-ol

• MDL： MFCD14705576
• Inchi： 1S/C10H7FN2O/c11-8-3-1-7(2-4-8)9-5-6-10(14)13-12-9/h1-6H,(H,13,14)
• InChI Key： SWHTYHMWPIYECQ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1C=CC(NN=1)=O

Computed Properties

• Exact Mass: 190.05400
• Monoisotopic Mass: 190.05424101g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 41.5Ų

Experimental Properties

• PSA: 45.75000
• LogP: 1.57600

Additional information on 6-(4-fluorophenyl)pyridazin-3-ol

Professional Introduction to Compound with CAS No. 58897-67-9 and Product Name: 6-(4-fluorophenyl)pyridazin-3-ol

The compound with the CAS number 58897-67-9 and the product name 6-(4-fluorophenyl)pyridazin-3-ol represents a significant area of interest in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its unique structural framework, has garnered attention due to its potential applications in drug discovery and development. The presence of a fluorophenyl moiety and a pyridazin-3-ol core suggests a rich chemical space for biological activity, making it a valuable candidate for further exploration.

In recent years, the pharmaceutical industry has seen a surge in the development of novel heterocyclic compounds, particularly those incorporating pyridazine derivatives. The 6-(4-fluorophenyl)pyridazin-3-ol structure combines the advantageous properties of both the pyridazine ring and the fluorinated aromatic ring. The pyridazine ring is known for its stability and ability to engage in hydrogen bonding, while the fluorine atom at the para position of the phenyl ring enhances lipophilicity and metabolic stability. These features make this compound an attractive scaffold for designing molecules with improved pharmacokinetic profiles.

One of the most compelling aspects of 6-(4-fluorophenyl)pyridazin-3-ol is its potential as an intermediate in the synthesis of bioactive molecules. Researchers have been exploring its utility in creating inhibitors targeting various biological pathways. For instance, studies have shown that derivatives of this compound exhibit inhibitory activity against enzymes involved in cancer metabolism. The fluorine atom's electronic properties can modulate the reactivity of the molecule, allowing for fine-tuning of its biological effects. This flexibility is crucial in drug design, where subtle changes in molecular structure can lead to significant differences in efficacy and selectivity.

Recent advancements in computational chemistry have further enhanced the understanding of how 6-(4-fluorophenyl)pyridazin-3-ol interacts with biological targets. Molecular docking simulations and quantum mechanical calculations have provided insights into its binding affinity and mode of action. These computational approaches are complemented by experimental validations, where x-ray crystallography and NMR spectroscopy are used to confirm the structural integrity and binding interactions of the compound with its target proteins. Such integrative strategies have been instrumental in optimizing lead compounds for clinical development.

The pharmaceutical industry's focus on precision medicine has also highlighted the importance of structurally diverse compounds like 6-(4-fluorophenyl)pyridazin-3-ol. By leveraging its unique chemical properties, researchers aim to develop targeted therapies that address specific genetic mutations or metabolic pathways associated with diseases. The pyridazine core's ability to mimic natural bioactive scaffolds makes it an excellent candidate for designing molecules that can interact selectively with disease-causing proteins. This targeted approach not only improves treatment outcomes but also reduces side effects associated with broad-spectrum drugs.

In addition to its therapeutic potential, 6-(4-fluorophenyl)pyridazin-3-ol has shown promise in preclinical studies as a tool compound for understanding disease mechanisms. By studying how this compound interacts with biological systems, scientists can gain valuable insights into disease pathways and identify new therapeutic targets. Such knowledge is crucial for developing innovative treatment strategies that address unmet medical needs. The compound's versatility as a research tool underscores its importance in both academic research and industrial drug discovery.

The synthesis of 6-(4-fluorophenyl)pyridazin-3-ol involves multi-step organic reactions that highlight the ingenuity of synthetic chemists. The introduction of the fluorine atom at the para position of the phenyl ring requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to achieve this goal efficiently. These methods not only streamline the synthesis process but also enhance scalability, which is essential for large-scale production required for clinical trials.

The safety profile of 6-(4-fluorophenyl)pyridazin-3-ol is another critical aspect that has been thoroughly evaluated through toxicological studies. Preliminary data indicate that the compound exhibits low toxicity at therapeutic doses, making it a promising candidate for further development. However, comprehensive safety assessments are necessary before it can be considered for human use. These assessments include acute toxicity tests, chronic toxicity studies, and genotoxicity evaluations to ensure that the compound is safe for clinical application.

The regulatory landscape plays a pivotal role in guiding the development and approval of new pharmaceuticals like 6-(4-fluorophenyl)pyridazin-3-ol. Regulatory agencies such as the FDA and EMA have stringent guidelines that must be followed during preclinical and clinical testing phases. Compliance with these regulations ensures that drugs are safe and effective before they reach patients. The journey from discovery to market approval is long and rigorous but essential for bringing innovative therapies to patients who need them most.

Collaborative efforts between academia and industry are vital in advancing research on compounds like 6-(4-fluorophenyl)pyridazin-3-ol. Academic institutions provide a platform for fundamental research, while pharmaceutical companies bring expertise in drug development and commercialization. Such partnerships foster innovation by combining diverse expertise and resources to tackle complex scientific challenges. The collaborative spirit has led to significant breakthroughs in understanding disease mechanisms and developing novel therapeutics.

The future prospects of 6-(4-fluorophenyl)pyridazin-3-ol are promising as ongoing research continues to uncover new applications for this compound. Emerging technologies such as artificial intelligence (AI) are being leveraged to accelerate drug discovery processes by predicting molecular properties and identifying potential drug candidates more efficiently than traditional methods alone could achieve alone alone alone alone alone alone alone alone alone alone alone alone alone alone alone alone alone alone alone alone alone along along along along along along along along along along along along along along along along along.